Cas no 1779795-24-2 (2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine)

2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine is a brominated pyrrolidine derivative featuring a methoxy-substituted phenyl group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules. The presence of both bromine and methoxy functional groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex heterocyclic frameworks. Its pyrrolidine moiety also offers conformational rigidity, which can be advantageous in drug discovery for modulating biological activity. The compound’s well-defined structure and synthetic utility make it valuable for research applications in medicinal chemistry and material science.
2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine structure
1779795-24-2 structure
Product Name:2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine
CAS No:1779795-24-2
MF:C12H16BrNO
MW:270.165542602539
CID:5790746
PubChem ID:82625564
Update Time:2025-10-23

2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine
    • EN300-1895801
    • 1779795-24-2
    • 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine
    • Inchi: 1S/C12H16BrNO/c1-15-11-5-4-9(12(13)8-11)7-10-3-2-6-14-10/h4-5,8,10,14H,2-3,6-7H2,1H3
    • InChI Key: RDLJFIMBBBGSOM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC1CCCN1)OC

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3Ų

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2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine Related Literature

Additional information on 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine

Comprehensive Overview of 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1779795-24-2)

2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine is a specialized organic compound with the CAS registry number 1779795-24-2. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a bromo and methoxy functional group in its structure makes it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its unique structural features and potential utility in drug discovery and development.

The molecular formula of 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine is C12H16BrNO, and its molecular weight is 270.17 g/mol. The compound's structure includes a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and a 2-bromo-4-methoxyphenyl moiety. This combination of functional groups allows for diverse reactivity, making it a valuable building block in synthetic chemistry. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In the context of current research trends, 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine has garnered attention for its potential in medicinal chemistry. With the growing demand for novel therapeutic agents, especially in areas like neurodegenerative diseases and cancer research, this compound's scaffold offers a promising starting point for drug design. Its brominated aromatic ring provides a handle for further cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis.

From an industrial perspective, CAS No. 1779795-24-2 is often sought after by chemical manufacturers and research institutions. Its synthesis typically involves multi-step organic reactions, including alkylation and halogenation processes. Quality control and purity are critical factors, as impurities can significantly impact downstream applications. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure the compound meets the required specifications.

Environmental and safety considerations are also paramount when handling 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions, such as temperature and pH, is an area of ongoing investigation to optimize its storage and handling protocols.

In summary, 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1779795-24-2) is a chemically intriguing compound with broad potential in scientific and industrial applications. Its unique structure and reactivity profile make it a valuable asset in drug discovery, material science, and chemical synthesis. As research continues to uncover new uses for this molecule, its significance in the field of organic chemistry is expected to grow.

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